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Compound of Interest

Compound Name: 6-Bromo-2-methyl-3-nitropyridine

Cat. No.: B021949 Get Quote

This technical support guide provides essential information for researchers, scientists, and drug

development professionals on the proper handling and storage of 6-Bromo-2-methyl-3-
nitropyridine.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 6-Bromo-2-methyl-3-nitropyridine?

A1: 6-Bromo-2-methyl-3-nitropyridine is a hazardous substance that requires careful

handling. The primary hazards include:

Toxicity: It is toxic if swallowed and can be fatal if it comes into contact with the skin.[1]

Irritation: It causes serious eye and skin irritation.[1][2]

Respiratory Issues: The compound may cause respiratory irritation.[1][2]

Q2: What are the recommended storage conditions for this compound?

A2: Proper storage is crucial to maintain the integrity and stability of 6-Bromo-2-methyl-3-
nitropyridine. It should be stored in a tightly closed container in a dry, cool, and well-ventilated

area.[2][3] This compound is also noted to be hygroscopic, meaning it can absorb moisture

from the air, so a dry environment is critical.[1]

Q3: What personal protective equipment (PPE) is necessary when working with this chemical?
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A3: To ensure personal safety, the following PPE is mandatory:

Gloves: Wear chemical-impermeable gloves that have been inspected before use.[3]

Eye Protection: Use safety glasses or goggles that are tested and approved under

government standards such as NIOSH (US) or EN 166 (EU).[1]

Protective Clothing: Fire/flame resistant and impervious clothing should be worn.[3]

Respiratory Protection: If dust is generated or exposure limits are exceeded, a full-face

respirator is required.[1][3]
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Problem Possible Cause Solution

Compound has changed color

or appears clumpy.

The compound may have

absorbed moisture due to its

hygroscopic nature or

degraded due to improper

storage.[1]

Discard the reagent as its

purity may be compromised.

Ensure storage containers are

always tightly sealed and

stored in a desiccator if

necessary.

Inconsistent experimental

results.

This could be due to impurities

in the compound, which may

have formed during storage or

from exposure to

incompatibilities.

Verify the purity of the

compound using an

appropriate analytical method

(e.g., HPLC, NMR). Review

the list of incompatible

materials to ensure no cross-

contamination has occurred.

Skin or eye irritation after

handling.

Accidental contact with the

compound due to inadequate

PPE or handling procedures.

[1][2]

Immediately follow first aid

procedures. For skin contact,

wash thoroughly with soap and

water and remove

contaminated clothing.[3] For

eye contact, rinse with pure

water for at least 15 minutes.

[3] Seek medical attention.[2]

[3]

Quantitative Data Summary
Property Value Source

Molecular Formula C6H5BrN2O2 [3]

Molecular Weight 217.02 g/mol [3]

Melting Point 40 - 44 °C (104 - 111 °F) [1]

Boiling Point 208 - 209 °C (406 - 408 °F) [1]
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Experimental Protocols
Protocol 1: Standard Handling Procedure for Weighing and Dispensing

Preparation: Ensure the chemical fume hood is certified and functioning correctly. Gather all

necessary PPE (gloves, safety goggles, lab coat).

Equipment Setup: Place a calibrated analytical balance inside the fume hood. Use

appropriate weighing paper or a container.

Dispensing:

Retrieve the 6-Bromo-2-methyl-3-nitropyridine container from its designated storage

location.

Inside the fume hood, carefully open the container.

Use a clean, dry spatula to transfer the desired amount of the solid compound to the

weighing paper or container.

Avoid creating dust. If dust is generated, ensure the fume hood ventilation is adequate.

Cleanup:

Tightly seal the main container and return it to storage.

Clean the spatula and any contaminated surfaces within the fume hood using an

appropriate solvent and waste disposal procedure.

Dispose of used weighing paper and any contaminated PPE in the designated hazardous

waste container.

Handwashing: Wash hands thoroughly with soap and water after the procedure is complete.

[3]
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Problem Encountered

Compound Color Change / Clumping

Inconsistent Experimental Results

Skin/Eye Irritation

Cause: Moisture Absorption (Hygroscopic)

Cause: Impurities / Degradation

Cause: Accidental Contact

Solution: Discard Reagent, 
Ensure Proper Storage

Solution: Verify Purity (HPLC/NMR), 
Check Incompatibilities

Solution: Follow First Aid Procedures, 
Seek Medical Attention

Click to download full resolution via product page

Caption: Troubleshooting workflow for handling and storage issues.
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4. Cleanup
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5. Handwashing
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Caption: Standard experimental workflow for weighing and dispensing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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